Cas no 20633-84-5 (Luteolin-7-rutinoside)

Lonicera japonica Thunb.

Luteolin-7-rutinoside structure

Product Name:Luteolin-7-rutinoside

CAS No:20633-84-5

Molecular Formula:C₂₇H₃₀O₁₅

Molecular Weight:594.518

CID:2082322

PubChem ID:329824863

Luteolin-7-rutinoside Properties

Names and Identifiers

- luteolin 7-O-(6''-O-alpha-L-rhamnopyranosyl)-beta-D-glucopyranoside
- luteolin 7-O-alpha-L-rhamnopyranosyl(1->6)-beta-D-glucopyranoside
- luteolin 7-O-rutinoside
- luteolin 7-rutinoside
- luteolin-7-O-
- luteolin-7-O-[alpha-L-rhamnopyranosyl(1->6)]-beta-D-glucopyranoside
- luteolin-7-O-rutinoside
- luteolin-7-rutinoside
- Luteolin-7-O-rhamnoside
- Luteoline-7-rhamnoglucoside
- Scolymoside
- BDBM94850
- 2-(3,4-Dihydroxyphenyl)-5-hydroxy-7-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl)oxan-2-yl)oxychromen-4-one
- 20633-84-5
- EX-A6772
- SMR001397309
- HMS2205K19
- 4H-1-BENZOPYRAN-4-ONE, 7-((6-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-.BETA.-D-GLUCOPYRANOSYL)OXY)-2-(3,4-DIHYDROXYPHENYL)-5-HYDROXY-
- LUTEOLIN 7-O-.ALPHA.-L-RHAMNOPYRANOSYL-(1->6)-.BETA.-D-GLUCOPYRANOSIDE
- Luteolin 7-o-alpha-L-rhamnopyranosyl-(1->6)-beta-D-glucopyranoside
- MS-30557
- AKOS040733634
- 2-[3,4-bis(oxidanyl)phenyl]-7-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R,5R,6S)-6-methyl-3,4,5-tris(oxidanyl)oxan-2-yl]oxymethyl]-3,4,5-tris(oxidanyl)oxan-2-yl]oxy-5-oxidanyl-chromen-4-one
- Luteolin 7-rutinoside, >=95% (LC/MS-ELSD)
- LDM9NL7QUS
- DTXSID201313731
- HY-N6647
- 7-Rutinosylluteolin
- luteolin-7-O-beta-rutinoside
- 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
- 4H-1-Benzopyran-4-one, 7-((6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-2-(3,4-dihydroxyphenyl)-5-hydroxy-
- SR-01000870981
- SR-01000870981-2
- LUTEOLIN-7-O-.BETA.-D-RUTINOSIDE
- Scolimoside
- CHEMBL1714943
- UNII-LDM9NL7QUS
- 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyl-2-oxanyl]oxymethyl]-2-oxanyl]oxy]-1-benzopyran-4-one
- Skolimoside
- cid_10461109
- CS-0066966
- MLS002473221
- SCHEMBL23870123
- 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyl-tetrahydropyran-2-yl]oxymethyl]tetrahydropyran-2-yl]oxy-chromone
- LONICERIN
- G60943
- DA-75164
- +Expand
- MDL： MFCD03792755
- InChIKey： MGYBYJXAXUBTQF-FOBVWLSUSA-N
- Inchi： InChI=1S/C27H30O15/c1-9-20(32)22(34)24(36)26(39-9)38-8-18-21(33)23(35)25(37)27(42-18)40-11-5-14(30)19-15(31)7-16(41-17(19)6-11)10-2-3-12(28)13(29)4-10/h2-7,9,18,20-30,32-37H,8H2,1H3/t9-,18+,20-,21+,22+,23-,24+,25+,26+,27+/m0/s1
- SMILES： O=C1C=C(C2=CC=C(O)C(O)=C2)OC3=CC(O[C@H]4[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]5[C@@H]([C@@H]([C@H]([C@H](C)O5)O)O)O)O4)O)O)O)=CC(O)=C13

Computed Properties

Exact Mass: 594.15847g/mol
Surface Charge: 0
XLogP3: -1.1
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 15
Rotatable Bond Count: 6
Monoisotopic Mass: 594.15847g/mol
Monoisotopic Mass: 594.15847g/mol
Topological Polar Surface Area: 245Å²
Heavy Atom Count: 42
Complexity: 979
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

Boiling Point: 954.0±65.0 °C at 760 mmHg
Melting Point: No data available
Vapor Pressure: 0.0±0.3 mmHg at 25°C
Flash Point: 316.9±27.8 °C
Color/Form: Powder
Density: 1.8±0.1 g/cm3

Luteolin-7-rutinoside Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BJOH-1mg	LONICERIN	20633-84-5	≥95%	1mg	$120.00
A2B Chem LLC	AF37921-1mg	LONICERIN	20633-84-5	≥95%	1mg	$68.00	2024-04-20
Ambeed	A1177392-1mg	2-(3,4-Dihydroxyphenyl)-5-hydroxy-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one	20633-84-5	99+%	1mg	$75.0	2024-07-28
ChemFaces	CFN93556-10mg	Luteolin 7-rutinoside	20633-84-5	>=98%	10mg	$168	2022-10-09
MedChemExpress	HY-N6647-1mg	Luteolin-7-rutinoside	20633-84-5	98.47%	1mg	￥750	2024-04-19
TargetMol Chemicals	T11895-10 mg	Luteolin-7-rutinoside	20633-84-5	98%	10mg	￥ 8,787
TRC	L475565-1mg	Luteolin 7-O-Rutinoside	20633-84-5		1mg	$362.00	2023-05-18
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce57236-1mg	Luteolin-7-rutinoside	20633-84-5	98%	1mg	￥3236.00	2023-09-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	SMB00200-1MG	Luteolin-7-rutinoside	20633-84-5	≥95% (LC/MS-ELSD)	1MG	￥4016.72	2022-02-22

Luteolin-7-rutinoside Suppliers

Hubei Wande Chemical Co.,Ltd.

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SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:20633-84-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Luteolin-7-rutinoside Related Literature

1. Mentha spicata L. infusions as sources of antioxidant phenolic compounds: emerging reserve lots with special harvest requirements

Ingride Rita,Carla Pereira,Lillian Barros,Celestino Santos-Buelga,Isabel C. F. R. Ferreira Food Funct. 2016 7 4188
2. Phytochemical characterization and anti-inflammatory potential of Egyptian Murcott mandarin cultivar waste (stem, leaves and peel)

Dalia I. Hamdan,Riham A. El-Shiekh,May A. El-Sayed,Heba M. A. Khalil,Mohamed R. Mousa,Amal A. Al-Gendy,Assem M. El-Shazly Food Funct. 2020 11 8214
3. Pennyroyal and gastrointestinal cells: multi-target protection of phenolic compounds against t-BHP-induced toxicity

F. Ferreres,J. Bernardo,P. B. Andrade,C. Sousa,A. Gil-Izquierdo,P. Valent?o RSC Adv. 2015 5 41576
4. Artichoke and milk thistle pills and syrups as sources of phenolic compounds with antimicrobial activity

Carla Pereira,Lillian Barros,Maria José Alves,Celestino Santos-Buelga,Isabel C. F. R. Ferreira Food Funct. 2016 7 3083
5. Profiling polyphenol composition by HPLC-DAD-ESI/MSn and the antibacterial activity of infusion preparations obtained from four medicinal plants

Borhane E. C. Ziani,Lillian Barros,Ali Z. Boumehira,Khaldoun Bachari,Sandrina A. Heleno,Maria Jose Alves,Isabel C. F. R. Ferreira Food Funct. 2018 9 149
6. Anti-inflammatory chemical constituents of Flos Chrysanthemi Indici determined by UPLC-MS/MS integrated with network pharmacology

Dong Tian,Yong Yang,Meng Yu,Zheng-Zhou Han,Min Wei,Hong-Wu Zhang,Hong-Mei Jia,Zhong-Mei Zou Food Funct. 2020 11 6340
7. Effects of gamma radiation on the bioactivity of medicinal and aromatic plants: Mentha × piperita L., Thymus vulgaris L. and Aloysia citrodora Paláu as case studies

Eliana Pereira,Andreia I. Pimenta,Lillian Barros,Ricardo C. Calhelha,Amilcar L. Antonio,Sandra Cabo Verde,Isabel C. F. R. Ferreira Food Funct. 2018 9 5150
8. Phytochemical characterization and anti-inflammatory potential of Egyptian Murcott mandarin cultivar waste (stem, leaves and peel)

Dalia I. Hamdan,Riham A. El-Shiekh,May A. El-Sayed,Heba M. A. Khalil,Mohamed R. Mousa,Amal A. Al-Gendy,Assem M. El-Shazly Food Funct. 2020 11 8214
9. Monitoring quality consistency of Ixeris sonchifolia (Bunge) Hance injection by integrating UV spectroscopic fingerprints, a multi-wavelength fusion fingerprint method, antioxidant activities and UHPLC/Q-TOF-MS

Lanping Yang,Xiuman Xie,Liu Yang,Jing Zhang,Guoxiang Sun RSC Adv. 2016 6 87616
10. Chemical profile and cellular antioxidant activity of artichoke by-products

Imma Pagano,Anna Lisa Piccinelli,Rita Celano,Luca Campone,Patrizia Gazzerro,Enrica De Falco,Luca Rastrelli Food Funct. 2016 7 4841
11. Leaf parts from Greek artichoke genotypes as a good source of bioactive compounds and antioxidants

Spyridon A. Petropoulos,Carla Pereira,Lillian Barros,Isabel C. F. R. Ferreira Food Funct. 2017 8 2022
12. Leaf parts from Greek artichoke genotypes as a good source of bioactive compounds and antioxidants

Spyridon A. Petropoulos,Carla Pereira,Lillian Barros,Isabel C. F. R. Ferreira Food Funct. 2017 8 2022

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